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Chemical Profile of Oleonitrile

The table below summarizes the basic chemical information for Oleonitrile (CAS No. 112-91-4) from a

chemical database [1].

Property Description

CAS No. 112-91-4

Chemical
Name

Oleonitrile

Synonyms Oleyl nitrile; (Z)-9-Octadecenenitrile; 9-Octadecenenitrile, (9Z)-

Molecular
Formula

C₁₈H₃₃N

Molecular
Weight

263.46

Description A fatty nitrile formally derived from oleic acid [1].
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Property Description

Reported Uses Used in the production of biofuel and biochar by thermal pyrolysis of linseed seed.
Also used as a fatty nitrile solvent for agricultural formulations [1].

Plant Defense Mechanisms Overview

Although a direct link to oleonitrile is not established, plant defense is a well-researched area. The diagrams

below summarize the key signaling pathways plants use to defend against threats like pathogens and insect

herbivores.
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Generalized plant defense signaling pathway [2] [3] [4].
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Key phytohormone pathways and their primary defense outputs [5] [2] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. | 112-91-4 oleonitrile [chemicalbook.com]

2. Disease Resistance-Related Plant : Recent... Signaling Pathways [pmc.ncbi.nlm.nih.gov]

3. Advanced Plant Strategies Defense [numberanalytics.com]

4. transduction in Signal responses | PPTX | Gardening plant defence [slideshare.net]

5. Efficiency of microbial bio-agents as elicitors in plant ... defense [pmc.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [Oleonitrile insecticidal properties and plant defense mechanisms].

Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b624069#oleonitrile-insecticidal-properties-and-plant-defense-

mechanisms]

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 4 Tech Support

https://www.smolecule.com/products/s624069?utm_src=pdf-body-img
https://pmc.ncbi.nlm.nih.gov/articles/PMC8610294/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9785534/
https://www.numberanalytics.com/blog/advanced-plant-defense-strategies
https://www.smolecule.com/products/s624069?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3885123.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC9785534/
https://www.numberanalytics.com/blog/advanced-plant-defense-strategies
https://www.slideshare.net/slideshow/signal-transduction-in-plant-defence-responses/36425296
https://pmc.ncbi.nlm.nih.gov/articles/PMC8610294/
https://www.smolecule.com/products/b624069#oleonitrile-insecticidal-properties-and-plant-defense-mechanisms
https://www.smolecule.com/products/b624069#oleonitrile-insecticidal-properties-and-plant-defense-mechanisms
https://www.smolecule.com/products/b624069#oleonitrile-insecticidal-properties-and-plant-defense-mechanisms
https://www.smolecule.com/products/b624069#oleonitrile-insecticidal-properties-and-plant-defense-mechanisms
https://www.smolecule.com/products/s624069?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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